Cas no 2229530-36-1 (3-{4-(difluoromethoxy)phenylmethyl}piperidin-3-ol)

• Product Name: 3-{4-(difluoromethoxy)phenylmethyl}piperidin-3-ol
• CAS No: 2229530-36-1
• MF: C₁₃H₁₇F₂NO₂
• MW: 257.276390790939
• CID: 6405654
• PubChem ID: 165708228
• Update Time: 2025-11-03

3-{4-(difluoromethoxy)phenylmethyl}piperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-{4-(difluoromethoxy)phenylmethyl}piperidin-3-ol
• 3-{[4-(difluoromethoxy)phenyl]methyl}piperidin-3-ol
• EN300-1949961
• 2229530-36-1

• Inchi： 1S/C13H17F2NO2/c14-12(15)18-11-4-2-10(3-5-11)8-13(17)6-1-7-16-9-13/h2-5,12,16-17H,1,6-9H2
• InChI Key： VRILCNBVNXIYTD-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)CC1(CNCCC1)O)F

Computed Properties

• Exact Mass: 257.12273511g/mol
• Monoisotopic Mass: 257.12273511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-{4-(difluoromethoxy)phenylmethyl}piperidin-3-ol

Research Brief on 3-{4-(Difluoromethoxy)phenylmethyl}piperidin-3-ol (CAS: 2229530-36-1): Recent Advances and Applications

The compound 3-{4-(difluoromethoxy)phenylmethyl}piperidin-3-ol (CAS: 2229530-36-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This piperidine derivative, characterized by its difluoromethoxy and phenylmethyl substituents, exhibits promising pharmacological properties, making it a subject of intensive study for potential therapeutic applications. Recent literature highlights its role as a key intermediate or active moiety in the development of novel drugs targeting central nervous system (CNS) disorders, inflammatory diseases, and metabolic syndromes.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and optimization of 3-{4-(difluoromethoxy)phenylmethyl}piperidin-3-ol derivatives for their selective binding to sigma-1 receptors, which are implicated in neuropathic pain and neurodegenerative diseases. The research demonstrated that structural modifications at the piperidine core significantly enhanced receptor affinity and metabolic stability, with in vivo models showing reduced pain sensitivity and improved cognitive function. These findings underscore the compound's potential as a scaffold for CNS-targeted therapeutics.

Further investigations into the mechanism of action revealed that 3-{4-(difluoromethoxy)phenylmethyl}piperidin-3-ol modulates inflammatory pathways by inhibiting NF-κB activation, as reported in a 2024 ACS Chemical Biology article. The study utilized proteomic and transcriptomic analyses to identify downstream effects on cytokine production, suggesting applications in autoimmune conditions such as rheumatoid arthritis. Notably, the difluoromethoxy group was critical for membrane permeability and target engagement, highlighting the importance of this chemical moiety in drug design.

In addition to its therapeutic potential, advancements in the scalable synthesis of 2229530-36-1 have been achieved through continuous-flow chemistry, as detailed in a recent Organic Process Research & Development publication. This method improved yield (82%) and purity (>99.5%) while reducing hazardous waste, addressing key challenges in industrial production. The protocol’s reproducibility positions 3-{4-(difluoromethoxy)phenylmethyl}piperidin-3-ol as a viable candidate for large-scale pharmaceutical manufacturing.

Ongoing clinical trials (Phase I/II) are evaluating derivatives of this compound for Parkinson’s disease, with preliminary data indicating favorable blood-brain barrier penetration and safety profiles. Collaborative efforts between academic institutions and biotech firms aim to expand its utility to oncology, leveraging its structural versatility for kinase inhibition. Future research directions include computational modeling to predict off-target effects and the development of enantiomerically pure forms to enhance efficacy.

In conclusion, 3-{4-(difluoromethoxy)phenylmethyl}piperidin-3-ol represents a multifaceted chemical entity with broad applicability in drug discovery. Its evolving role from a synthetic intermediate to a pharmacophore underscores the dynamic interplay between chemical innovation and biological insight, offering a template for next-generation therapeutics.